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Compound of Interest

Compound Name: Methyl tetracosanoate

cat. No.: B048067

An In-depth Technical Guide to 2-(2H-Benzotriazol-2-yl)-4,6-di-tert-pentylphenol (UV-328)

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of the chemical 2-(2H-Benzotriazol-2-
yl)-4,6-di-tert-pentylphenol, a widely used ultraviolet (UV) light absorber commonly known as
UV-328. This document details its chemical and physical properties, primary applications,
mechanism of action, metabolic pathways, and toxicological profile. Included are detailed
experimental protocols for its analysis in biological and polymeric matrices, along with
guantitative data presented in structured tables for ease of reference. Visual diagrams
generated using the DOT language illustrate its UV absorption mechanism and human
metabolic pathway.

A Note on CAS Number: It is important to note that the CAS number 2442-49-1 has been
variously assigned to both Methyl Tetracosanoate and 2-(2H-Benzotriazol-2-yl)-4,6-di-tert-
pentylphenol.[1][2][3][4][5] This guide focuses exclusively on the latter, a compound of
significant industrial and environmental interest. The correct and unambiguous CAS number for
2-(2H-Benzotriazol-2-yl)-4,6-di-tert-pentylphenol is 25973-55-1.[6][7]

Chemical Identity and Physicochemical Properties

2-(2H-Benzotriazol-2-yl)-4,6-di-tert-pentylphenol is a synthetic organic compound belonging to
the class of hydroxyphenylbenzotriazoles.[6] It is extensively used as a UV stabilizer in a
variety of materials to prevent degradation from exposure to sunlight.[8]
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Table 1: Chemical Identifiers

Identifier Value

2-(2H-Benzotriazol-2-yl)-4,6-bis(2-methylbutan-

IUPAC Name
2-yl)phenol
UV-328, Tinuvin 328, 2-(2H-Benzotriazol-2-
Synonyms yl)-4,6-ditertpentylphenol, 2-(2'-Hydroxy-3',5'-di-
tert-amylphenyl)benzotriazole
CAS Number 25973-55-1
Molecular Formula C22H20Ns0
Molecular Weight 351.49 g/mol [6]
InChl Key ZMWRRFHBXARRRT-UHFFFAQYSA-N[6]

Table 2: Physicochemical Properties

Property Value
Appearance White to light yellowish powder or crystals[5]
Melting Point 80-83 °C[6]

- Insoluble in water.[5] Soluble in organic solvents
Solubility

such as chloroform and toluene.

Vapor Pressure 1.93E-10 mm Hg
UV Absorption Maxima 306 nm and 347 nm (in chloroform)

Mechanism of Action: UV Absorption

UV-328 functions as a UV absorber by converting harmful UV radiation into harmless thermal
energy through a rapid and reversible intramolecular proton transfer. The phenolic proton is
transferred to one of the nitrogen atoms of the benzotriazole ring upon absorption of UV light.
This excited-state intramolecular proton transfer (ESIPT) allows the molecule to dissipate the
energy through vibrational relaxation before the proton returns to the oxygen atom, completing
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the cycle. This process is highly efficient and does not result in the degradation of the UV
absorber itself.

UV Photon Absorption
hv
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Heat Dissipation
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Mechanism of UV energy dissipation by UV-328.

Applications

UV-328 is incorporated into a wide range of polymeric materials and coatings to enhance their
durability and appearance by preventing UV-induced degradation such as discoloration,
cracking, and loss of physical properties.[8]

o Plastics: It is used in various plastics including polyolefins, polyvinyl chloride (PVC),
polystyrene, and polyurethanes.[8]

o Coatings: It is a key additive in automotive and industrial coatings to protect against
weathering.

o Adhesives and Sealants: UV-328 improves the longevity of adhesives and sealants exposed
to sunlight.

o Food Contact Materials: It has been used in the non-food-contact layer of food packaging to
protect the contents from UV radiation.[3]

The typical concentration of UV-328 in these applications ranges from 0.1% to 3.0% by weight.
[3]

Human Metabolism and Toxicological Profile

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b048067?utm_src=pdf-body-img
https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/applications/application_note/17018/an_01-00488-en.pdf
https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/applications/application_note/17018/an_01-00488-en.pdf
https://dispersions-resins-products.basf.us/files/technical-datasheets/Tinuvin_328_October_2019_R4_IC_PP.pdf
https://dispersions-resins-products.basf.us/files/technical-datasheets/Tinuvin_328_October_2019_R4_IC_PP.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

UV-328 is considered a substance of very high concern (SVHC) due to its persistent,
bioaccumulative, and toxic (PBT) properties.[9]

Metabolism

In humans, orally administered UV-328 is absorbed and undergoes oxidative metabolism
primarily at its alkyl side chains.[10] The metabolic process involves hydroxylation and
oxidation to form various metabolites. The primary route of excretion is believed to be biliary,
with only a small fraction of the administered dose being eliminated in the urine.[10]
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Simplified metabolic pathway of UV-328 in humans.

Toxicology
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Toxicological studies in animal models have shown that repeated exposure to UV-328 can lead
to adverse effects on the liver and kidneys.[9] It has also been reported to exhibit endocrine-
disrupting activity.[9] Due to its persistence and potential for long-range environmental
transport, UV-328 has been detected in various environmental compartments and in human
tissues, including breast milk.

Table 3: Toxicological Endpoints

Endpoint Observation

Acute Oral Toxicity Low toxicity in animal studies.[1]

Liver and kidney toxicity observed in rats and

Repeated Dose Toxicity q ]
0gs.

] ] ] Exhibits antiandrogenic activity, which is
Endocrine Disruption ]
enhanced after metabolism.[5]

i . Classified as bioaccumulative and very
Bioaccumulation ) )
bioaccumulative.

Experimental Protocols
Analysis of UV-328 and its Metabolites in Human Urine
by GC-MS/IMS

This protocol is adapted from a human biomonitoring study and is suitable for the quantitative
analysis of UV-328 and its metabolites.[6]

Workflow Diagram
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Workflow for the analysis of UV-328 in urine.

Methodology
o Sample Preparation: A urine sample (2 mL) is buffered to pH 5.0 with acetate buffer.

e Enzymatic Hydrolysis: To cleave glucuronide and sulfate conjugates, the sample is incubated
with B-glucuronidase/arylsulfatase from Helix pomatia at 37°C for 4 hours.

» Extraction: A dispersive liquid-liquid microextraction (DLLME) is performed. This involves the
rapid injection of a mixture of an extraction solvent (e.g., dichloromethane) and a disperser
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solvent (e.g., acetonitrile) into the aqueous sample. The cloudy solution is then centrifuged to
separate the phases, and the sedimented organic phase is collected.

» Derivatization: The extracted analytes are derivatized by silylation to improve their thermal
stability and chromatographic properties. A mixture of N,O-Bis(trimethylsilyl)acetamide (BSA)
with trimethylchlorosilane (TMCS) and N-(trimethylsilyl)imidazole (TSIM) is used. The
reaction is carried out at 70°C for 30 minutes.

o GC-MS/MS Analysis: The derivatized extract is injected into a gas chromatograph coupled to
a tandem mass spectrometer (GC-MS/MS). Separation is achieved on a suitable capillary
column (e.g., a 5% phenyl-methylpolysiloxane phase). The mass spectrometer is operated in
multiple reaction monitoring (MRM) mode for high selectivity and sensitivity.

o Quantification: Quantification is performed using an isotope-labeled internal standard (e.g.,
UV-328-D4) to correct for matrix effects and variations in sample preparation and injection
volume.

Analysis of UV-328 in Plastics by Pyrolyzer/Thermal
Desorption-GC-MS

This method allows for the direct analysis of UV-328 in solid plastic samples without the need
for solvent extraction.[10]

Methodology

o Sample Preparation: A small piece of the plastic sample is accurately weighed and placed
into a sample cup for the pyrolyzer. For quantitative analysis, calibration standards are
prepared by adding known amounts of a UV-328 standard solution to a plastic matrix that is
free of the analyte.

e Thermal Desorption: The sample cup is introduced into the pyrolyzer, which is heated to a
temperature sufficient to desorb the UV-328 from the plastic matrix without causing
significant pyrolysis of the polymer (e.g., 250-300°C).

e GC-MS Analysis: The desorbed analytes are transferred to the GC column via a heated
interface. The GC oven temperature is programmed to separate UV-328 from other additives
and matrix components. The mass spectrometer is used for detection and quantification.
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» Quantification: A calibration curve is generated from the analysis of the prepared standards.
The concentration of UV-328 in the unknown sample is determined by comparing its peak
area to the calibration curve.

Synthesis

While UV-328 is a commercially produced chemical, detailed, step-by-step synthesis protocols
are not readily available in peer-reviewed literature and are often proprietary. The general
synthesis of hydroxyphenylbenzotriazole UV absorbers involves a two-step process:

e Azo Coupling: An o-nitroaniline derivative is diazotized and then coupled with a substituted
phenol (in this case, 4,6-di-tert-pentylphenol) to form an o-nitrophenylazo-phenol
intermediate.

o Reductive Cyclization: The nitro group of the intermediate is reduced, which leads to a
spontaneous intramolecular cyclization to form the benzotriazole ring.

Conclusion

2-(2H-Benzotriazol-2-yl)-4,6-di-tert-pentylphenol (UV-328) is a highly effective UV absorber with
significant industrial applications. However, its environmental persistence, potential for
bioaccumulation, and toxicological profile necessitate careful management and monitoring. The
analytical methods detailed in this guide provide robust procedures for the quantification of UV-
328 in both biological and material samples, which is crucial for exposure assessment and
regulatory compliance. Further research into its long-term environmental and health impacts is
warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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